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Compound of Interest

Compound Name: 3-Vinylthiophene

Cat. No.: B081652

Essential Safety and Handling Guide for 3-
Vinylthiophene

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Vinylthiophene in a laboratory setting. Adherence to these
guidelines is critical to ensure personal safety and minimize environmental impact.

Chemical Safety and Hazard Information

3-Vinylthiophene is a flammable liquid and vapor that is harmful if swallowed, in contact with
skin, or inhaled.[1][2] It is known to cause skin and serious eye irritation.[1]
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Hazard Category

Description

Physical Hazards

Flammable liquid and vapor (Category 2 or 3).
[1] Vapors may form explosive mixtures with air
and can travel to an ignition source and flash
back.[3]

Health Hazards

Acute toxicity (Oral, Dermal, Inhalation -
Category 4).[1] Causes skin irritation (Category
2) and serious eye irritation (Category 2A).[1]

May cause respiratory irritation.[2]

Environmental Hazards

Harmful to aquatic life with long-lasting effects.

Physical & Chemical Properties

CAS Number

13679-64-6[1][2][4][5][6]

Molecular Formula

C6HBS[1][6][7]

Molecular Weight 110.18 g/mol [1][6]

Appearance Colorless to pale yellow liquid[4]

Boiling Point 151-152 °C @ 760 mmHg (est)[4]

Flash Point 11 °C/51.8 °F[3] or 29.20 °C (est)[4]
Solubility Soluble in alcohol, slightly soluble in water

(521.5 mg/L @ 25 °C est).[4]

Operational and Handling Plan

A thorough risk assessment should be conducted before beginning any work with 3-

Vinylthiophene.[3]

Personal Protective Equipment (PPE)

The use of appropriate PPE is the final and a critical barrier to exposure.[9][10] The following

PPE is mandatory when handling 3-Vinylthiophene:
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PPE Category

Specific Requirements

Rationale

Eye and Face Protection

Chemical safety goggles and a
face shield.[9]

Protects against splashes and
vapors that cause serious eye
irritation.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, or
Butyl rubber). Inspect gloves
for damage before each use
and change them frequently
(every 30-60 minutes) or
immediately upon

contamination.[10]

Prevents skin contact, as the
substance is harmful and

causes skin irritation.

Body Protection

A flame-retardant lab coat. An
apron or coveralls may be
necessary for larger quantities
or when there is a significant

risk of splashing.

Protects against skin contact
and potential ignition of

flammable vapors.

Respiratory Protection

All handling must be
conducted in a certified
chemical fume hood. If a fume
hood is not available or if there
is a risk of exceeding exposure
limits, a NIOSH-approved
respirator with an organic

vapor cartridge is required.[9]

Prevents inhalation of harmful

vapors.

Engineering Controls

o Ventilation: Always handle 3-Vinylthiophene in a well-ventilated area, preferably within a

certified chemical fume hood.[11]

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[3][11] Use

spark-proof tools and explosion-proof electrical equipment.[3][11]
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e Grounding: Ground and bond containers and receiving equipment to prevent static electricity
discharge.[3]

Step-by-Step Handling Protocol
e Preparation:
o Ensure the chemical fume hood is functioning correctly.
o Gather all necessary materials and equipment.
o Don the required PPE as outlined above.
» Dispensing:
o Slowly open the container to release any pressure buildup.
o Use only non-sparking tools for transferring the chemical.
o Keep the container tightly closed when not in use.[3]
e Post-Handling:
o Wash hands thoroughly after handling.[2]
o Decontaminate all equipment and the work area.

o Properly remove and dispose of contaminated PPE.

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]
o Store under an inert gas (nitrogen or argon) at 2-8°C for long-term stability.[5]
» Keep away from incompatible materials such as strong oxidizing agents and strong bases.[3]

e The storage area should be away from heat and ignition sources.[11]
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Disposal Plan

Under no circumstances should 3-Vinylthiophene be disposed of down the drain or in regular
trash.[11]

Waste Collection

Segregation: Collect all waste containing 3-Vinylthiophene separately from other waste
streams. This includes unused product, contaminated solvents, and disposable labware
(e.g., gloves, pipette tips).[12]

Container: Use a dedicated, properly labeled, and sealed container that is chemically
compatible (a glass container is generally suitable).[11]

Labeling: Clearly label the waste container with "HAZARDOUS WASTE," the full chemical
name "3-Vinylthiophene," and appropriate hazard symbols (flammable, toxic).[11]

Spill Management

In the event of a spill:

Evacuate and Alert: Immediately evacuate the area and alert personnel nearby.[11]
Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.[11]

Containment (Small Spills): Absorb the spill with an inert, non-combustible absorbent
material such as vermiculite, dry sand, or earth.[11] Do not use combustible materials like
paper towels.

Cleanup: Wearing appropriate PPE, carefully collect the absorbent material using non-
sparking tools and place it in a sealed, labeled container for hazardous waste disposal.[11]

Decontamination: Clean the spill area thoroughly with a suitable solvent, and collect the
cleaning materials as hazardous waste.[11]

Reporting: Report the spill to your institution's Environmental Health and Safety (EHS)
department.[11]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b081652?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_3_E_2_Butenyl_thiophene.pdf
https://www.benchchem.com/product/b081652?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_2_Nitro_benzo_b_thiophene_3_carbonitrile.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_3_E_2_Butenyl_thiophene.pdf
https://www.benchchem.com/product/b081652?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_3_E_2_Butenyl_thiophene.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_3_E_2_Butenyl_thiophene.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_3_E_2_Butenyl_thiophene.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_3_E_2_Butenyl_thiophene.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_3_E_2_Butenyl_thiophene.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_3_E_2_Butenyl_thiophene.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_3_E_2_Butenyl_thiophene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Final Disposal

Arrange for the collection of the hazardous waste through your institution's EHS office or a
licensed chemical waste disposal contractor.[11][12]

Experimental Workflow
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Safe Handling Workflow for 3-Vinylthiophene
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Caption: Workflow for the safe handling of 3-Vinylthiophene from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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